Cas no 392293-37-7 (ethyl 4-(2-{5-(3,4,5-trimethoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate)

• Product Name: ethyl 4-(2-{5-(3,4,5-trimethoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate
• CAS No: 392293-37-7
• MF: C₂₃H₂₄N₄O₇S₂
• MW: 532.589262962341
• CID: 6382147
• PubChem ID: 4412011
• Update Time: 2025-06-08

ethyl 4-(2-{5-(3,4,5-trimethoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-{5-(3,4,5-trimethoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate
• Benzoic acid, 4-[[2-[[5-[(3,4,5-trimethoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]thio]acetyl]amino]-, ethyl ester
• AKOS024576721
• ethyl 4-(2-((5-(3,4,5-trimethoxybenzamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate
• Oprea1_240827
• 392293-37-7
• F0417-0311
• ethyl 4-[[2-[[5-[(3,4,5-trimethoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• ethyl 4-(2-{[5-(3,4,5-trimethoxybenzamido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamido)benzoate

• Inchi： 1S/C23H24N4O7S2/c1-5-34-21(30)13-6-8-15(9-7-13)24-18(28)12-35-23-27-26-22(36-23)25-20(29)14-10-16(31-2)19(33-4)17(11-14)32-3/h6-11H,5,12H2,1-4H3,(H,24,28)(H,25,26,29)
• InChI Key： VHKGYBWGZXEINX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2=NN=C(NC(=O)C3=CC(OC)=C(OC)C(OC)=C3)S2)=O)C=C1

Computed Properties

• Exact Mass: 532.10864146g/mol
• Monoisotopic Mass: 532.10864146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 12
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 192Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 6.92±0.50(Predicted)

Additional information on ethyl 4-(2-{5-(3,4,5-trimethoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate

Introduction to Ethyl 4-(2-{5-(3,4,5-trimethoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate (CAS No. 392293-37-7)

Ethyl 4-(2-{5-(3,4,5-trimethoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate, a compound with the CAS number 392293-37-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The intricate structure of this molecule, featuring multiple functional groups, contributes to its unique chemical and pharmacological properties.

The core structure of Ethyl 4-(2-{5-(3,4,5-trimethoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate is built around a benzoate backbone, which is a common motif in many bioactive compounds. This backbone is further modified with an amide linkage that incorporates a 1,3,4-thiadiazole ring. The thiadiazole ring is a key pharmacophore in this molecule, known for its ability to interact with various biological targets. Specifically, the 1,3,4-thiadiazole moiety in this compound is linked to a sulfanyl group and an acetamido group, which enhances its potential for biological activity.

One of the most striking features of Ethyl 4-(2-{5-(3,4,5-trimethoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate is the presence of the 3,4,5-trimethoxybenzamido group. This substituent is known to contribute to the molecule's solubility and bioavailability, which are critical factors in drug development. The trimethoxy group also introduces hydrophobicity and lipophilicity balance, which can influence how the molecule interacts with biological membranes and receptors.

Recent research has highlighted the potential of thiadiazole derivatives as scaffolds for developing new therapeutic agents. Studies have shown that compounds containing the thiadiazole moiety can exhibit anti-inflammatory, antimicrobial, and anticancer properties. In particular, the sulfanyl group attached to the thiadiazole ring in Ethyl 4-(2-{5-(3,4,5-trimethoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate may play a crucial role in modulating enzyme activity and receptor binding.

The benzoate moiety in this compound is another important feature that contributes to its pharmacological profile. Benzoate derivatives are well-known for their ability to inhibit various enzymes and receptors involved in inflammatory and metabolic pathways. By incorporating a benzoate group into this molecule, researchers aim to enhance its binding affinity and selectivity for specific biological targets.

In vitro studies have demonstrated that Ethyl 4-(2-{5-(3,4,5-trimethoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate exhibits notable activity against certain cancer cell lines. The compound has been shown to induce apoptosis and inhibit proliferation in breast cancer cells by modulating key signaling pathways such as MAPK and PI3K/Akt. These findings suggest that this compound could be a valuable lead for developing new anticancer therapies.

Furthermore，the amide linkage in Ethyl 4-(2-{5-(3，